3-(benzylsulfonyl)-N-cyclohexylpropanamide

• IUPAC Name: 3-benzylsulfonyl-N-cyclohexylpropanamide
• InChI: InChI=1S/C16H23NO3S/c18-16(17-15-9-5-2-6-10-15)11-12-21(19,20)13-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2,(H,17,18)
• InChI Key: DOFUTKPTHDOSED-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CCS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C16H23NO3S
• Molecular Weight: 309.4 g/mol

Description

3-(benzylsulfonyl)-N-cyclohexylpropanamide is an organic compound that features a benzylsulfonyl group attached to a cyclohexylpropanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(benzylsulfonyl)-N-cyclohexylpropanamide typically involves the reaction of benzylsulfonyl chloride with N-cyclohexylpropanamide in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and the mixture is stirred at room temperature or slightly elevated temperatures to facilitate the reaction. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

On an industrial scale, the production of 3-(benzylsulfonyl)-N-cyclohexylpropanamide may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product isolation can enhance efficiency and reduce the risk of contamination.

Chemical Reactions Analysis

Types of Reactions

3-(benzylsulfonyl)-N-cyclohexylpropanamide can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be further oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form sulfide derivatives.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

3-(benzylsulfonyl)-N-cyclohexylpropanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(benzylsulfonyl)-N-cyclohexylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The benzylsulfonyl group can form strong interactions with the active sites of enzymes, leading to inhibition or modulation of their activity. The cyclohexylpropanamide backbone provides structural stability and enhances the compound’s binding affinity.

Comparison with Similar Compounds

Similar Compounds

Benzylsulfonyl chloride: A precursor used in the synthesis of 3-(benzylsulfonyl)-N-cyclohexylpropanamide.

N-cyclohexylpropanamide: Another precursor used in the synthesis.

Sulfone derivatives: Compounds with similar sulfonyl groups but different backbones.

Uniqueness

3-(benzylsulfonyl)-N-cyclohexylpropanamide is unique due to its specific combination of a benzylsulfonyl group and a cyclohexylpropanamide backbone, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications in research and industry.